Cas no 919643-31-5 (2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide)

• Product Name: 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• CAS No: 919643-31-5
• MF: C₁₈H₁₇ClN₂O₆S
• MW: 424.855382680893
• CID: 5787072
• PubChem ID: 24282606
• Update Time: 2025-05-28

2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1-dioxido-3-oxo-1,2-thiazolidin-2-yl)benzamide
• STK858094
• 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• F5296-0443
• 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1-dioxido-3-oxoisothiazolidin-2-yl)benzamide
• AKOS003059435
• 919643-31-5
• VU0640888-1
• 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• Benzamide, 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-

• Inchi： 1S/C18H17ClN2O6S/c1-26-15-6-3-11(9-16(15)27-2)20-18(23)13-10-12(4-5-14(13)19)21-17(22)7-8-28(21,24)25/h3-6,9-10H,7-8H2,1-2H3,(H,20,23)
• InChI Key： OTBLRYHUEUQOIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1C=CC(=C(C=1)OC)OC)=O)N1C(CCS1(=O)=O)=O

Computed Properties

• Exact Mass: 424.0495851g/mol
• Monoisotopic Mass: 424.0495851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• pka: 11.48±0.70(Predicted)

Additional information on 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide

Recent Advances in the Study of 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide (CAS: 919643-31-5)

The compound 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide (CAS: 919643-31-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique sulfonamide-thiazolidinone hybrid structure, has been investigated for its biological activity, particularly in the context of enzyme inhibition and anti-inflammatory effects. Recent studies have explored its synthesis, mechanism of action, and pharmacological properties, positioning it as a promising candidate for further drug development.

One of the key areas of research has focused on the compound's ability to modulate specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 919643-31-5 exhibits potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, revealing critical interactions with key amino acid residues. These findings provide a structural basis for the design of more selective and potent derivatives.

In addition to its enzyme inhibitory properties, recent preclinical studies have highlighted the anti-inflammatory potential of 919643-31-5. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines, suggesting its utility in treating chronic inflammatory diseases. Mechanistic studies indicated that this effect is mediated through the suppression of NF-κB signaling, a well-known pathway involved in inflammation. These results underscore the compound's dual functionality as both an enzyme inhibitor and an anti-inflammatory agent.

The synthesis and optimization of 919643-31-5 have also been a focal point of recent research. A 2023 study in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for the compound, emphasizing the use of green chemistry principles to minimize environmental impact. The study also explored structure-activity relationships (SAR) by synthesizing a series of analogs, identifying key structural features that enhance biological activity. These advancements not only improve the accessibility of the compound for further research but also pave the way for the development of next-generation therapeutics.

Despite these promising findings, challenges remain in the clinical translation of 919643-31-5. Pharmacokinetic studies, as reported in a 2023 European Journal of Pharmaceutical Sciences article, indicate that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Additionally, toxicity assessments in animal models have revealed dose-dependent hepatotoxicity, necessitating the development of safer analogs. These hurdles highlight the need for continued research to fully realize the therapeutic potential of this compound.

In conclusion, 2-chloro-N-(3,4-dimethoxyphenyl)-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide (CAS: 919643-31-5) represents a multifaceted molecule with significant promise in chemical biology and drug discovery. Recent studies have elucidated its mechanisms of action, optimized its synthesis, and identified both its strengths and limitations. Future research should focus on addressing pharmacokinetic and toxicity issues while exploring its applicability in diverse therapeutic areas. The compound's unique structural and functional attributes make it a valuable subject for ongoing investigation in the quest for novel therapeutics.